Cas no 2229105-87-5 (1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229105-87-5
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 5980352
• PubChem ID: 165975029
• Update Time: 2025-06-15

1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine
• 2229105-87-5
• [1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1920446

• Inchi： 1S/C8H13BrN2S/c1-8(2,10-3)4-7-11-5-6(9)12-7/h5,10H,4H2,1-3H3
• InChI Key： BRTQEBYPPCWIPN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C)(C)NC)S1

Computed Properties

• Exact Mass: 247.99828g/mol
• Monoisotopic Mass: 247.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229105-87-5)

1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number CAS No. 2229105-87-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework combining a thiazole ring with an amine functional group, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The structural composition of 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine includes a brominated thiazole core, which is a common motif in many biologically active molecules. The thiazole ring itself is known for its presence in various natural products and pharmaceuticals, often contributing to the biological activity of these compounds. The bromine substituent at the 5-position of the thiazole ring enhances the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry.

The presence of a secondary amine group linked to a tertiary butyl moiety via an isopropylidene bridge adds another layer of complexity to this compound. This structural feature not only influences the electronic properties of the molecule but also its solubility and reactivity. Such characteristics make 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine a valuable building block in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The brominated thiazole scaffold in 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine warrants its exploration as a potential lead compound or intermediate in the development of new therapeutic agents.

The synthesis of 1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-2-yl(methyl)amine `can be approached through various synthetic strategies. One common method involves the nucleophilic substitution reaction of bromo-substituted thiazole derivatives with appropriate alkylating agents. The reaction conditions must be carefully optimized to ensure high yield and purity. Additionally, protecting group strategies may be employed to prevent unwanted side reactions and improve overall synthetic efficiency.

The reactivity of the bromine atom in 1-(5-bromo-1,3-thiazol-2-yli)l)-< strong >`` methylpropan - ` ` methylamine` strong > makes it susceptible to various transformations such as cross-coupling reactions with organometallic reagents or displacement reactions with nucleophiles. These transformations open up numerous possibilities for further functionalization and derivatization, allowing chemists to tailor the molecular structure for specific biological activities.

In the context of drug discovery, 1-(< strong > 5 -bromo - ` ` ` 13 -thia z ol - ` ` 12 -y l ) ` `- ` ` methyl p rop an - ` `` `` `` `` `` `` ( me t h y l ) am ine` strong > has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, its incorporation into heterocyclic frameworks has shown promise in targeting various disease pathways. The structural features of this compound make it a suitable candidate for further exploration in medicinal chemistry.

The pharmacological evaluation of derivatives derived from 1-(< strong > 5 -bromo - ` ` `13 -thia z ol - ` ` `12 -y l ) `- ` ` methyl p rop an - ` ` `- ( me t h y l ) am ine` strong > has revealed several interesting biological activities. These include modulation of enzyme activity and interaction with specific protein targets. Such findings underscore the importance of this compound as a scaffold for developing new drugs.

The chemical properties of 1-(< strong > ( me t h y l ) am ine` strong > also make it a valuable tool in research settings. Its ability to undergo various chemical transformations allows researchers to explore different structural modifications and assess their impact on biological activity. This flexibility is crucial in drug discovery pipelines where iterative design and optimization are essential.

In conclusion, 1-(< strong >` ( me t h y l ) am ine` strong > represents a promising compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features, including the brominated thiazole core and secondary amine group, make it a versatile intermediate for synthesizing biologically active molecules. Further research into its pharmacological properties and synthetic applications will continue to expand our understanding of its role in medicinal chemistry.